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Compound of Interest

Compound Name:
2-(Bromomethyl)-2,3-dihydro-1H-

indene

Cat. No.: B1289450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary synthetic routes for obtaining

2-(bromomethyl)-2,3-dihydro-1H-indene, a valuable intermediate in medicinal chemistry and

materials science. This document details two robust synthetic pathways, complete with

experimental protocols, quantitative data, and process visualizations to aid in laboratory-scale

synthesis.

Executive Summary
2-(Bromomethyl)-2,3-dihydro-1H-indene is a key building block for the introduction of the 2-

indanylmethyl moiety in the synthesis of various target molecules. Its preparation can be

efficiently achieved through two primary methods: the nucleophilic substitution of a primary

alcohol using phosphorus tribromide (PBr₃), and the free-radical bromination of a methyl-

substituted indane derivative using N-bromosuccinimide (NBS). Both methods offer distinct

advantages and are amenable to standard laboratory conditions. This guide will elaborate on

the synthesis of the necessary precursors and the final conversion to the target compound.

Physicochemical Data of Key Compounds
For clarity and comparative purposes, the key physical and chemical properties of the target

compound and its precursors are summarized in the table below.
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Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

Physical Form CAS Number

2-

(Bromomethyl)-2,

3-dihydro-1H-

indene

C₁₀H₁₁Br 211.10 Liquid 348080-87-5

(2,3-Dihydro-1H-

inden-2-

yl)methanol

C₁₀H₁₂O 148.20 Not specified 5445-45-4

2-Methyl-2,3-

dihydro-1H-

indene

C₁₀H₁₂ 132.20 Not specified 824-22-6

Synthetic Pathways
Two principal and reliable synthetic pathways for the preparation of 2-(bromomethyl)-2,3-
dihydro-1H-indene are presented.

Route 1: Bromination of (2,3-Dihydro-1H-inden-2-
yl)methanol
This route involves the conversion of the commercially available primary alcohol, (2,3-dihydro-

1H-inden-2-yl)methanol, to the corresponding bromide using phosphorus tribromide. This Sₙ2

reaction is generally clean and avoids the potential for carbocation rearrangements.[1]
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Precursor Synthesis (Illustrative)

Main Reaction

Indan-2-carboxylic acid ester

Reduction

e.g., LiAlH₄

(2,3-Dihydro-1H-inden-2-yl)methanol

PBr₃

2-(Bromomethyl)-2,3-dihydro-1H-indene
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Precursor Synthesis (Illustrative)

Main Reaction

Methyl 2-methyl-1-oxo-2,3-dihydro-1H-indene-2-carboxylate

Decarboxylation/Reduction

e.g., Wolff-Kishner

2-Methyl-2,3-dihydro-1H-indene

NBS, AIBN (initiator)

2-(Bromomethyl)-2,3-dihydro-1H-indene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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